Diclonixin
CAS No.: 17737-68-7
Cat. No.: VC21078026
Molecular Formula: C12H8Cl2N2O2
Molecular Weight: 283.11 g/mol
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Specification
CAS No. | 17737-68-7 |
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Molecular Formula | C12H8Cl2N2O2 |
Molecular Weight | 283.11 g/mol |
IUPAC Name | 2-(2,3-dichloroanilino)pyridine-3-carboxylic acid |
Standard InChI | InChI=1S/C12H8Cl2N2O2/c13-8-4-1-5-9(10(8)14)16-11-7(12(17)18)3-2-6-15-11/h1-6H,(H,15,16)(H,17,18) |
Standard InChI Key | IFMIBXMJNXNGHQ-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C(=C1)Cl)Cl)NC2=C(C=CC=N2)C(=O)O |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)NC2=C(C=CC=N2)C(=O)O |
Introduction
Overview of Diclonixin
Diclonixin is a chemical compound with the IUPAC name 2-(2,3-dichloroanilino)pyridine-3-carboxylic acid. It is primarily recognized by its PubChem CID: 208833. The compound is known for its molecular formula and a molecular weight of 283.11 g/mol. Diclonixin has several synonyms, including Diclonixino, Diclonixine, and 2-(2,3-Dichlorophenylamino)nicotinic acid .
Identifiers
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CAS Number: 17737-68-7
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UNII: 357591W853
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ChEMBL ID: CHEMBL447692
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InChIKey: IFMIBXMJNXNGHQ-UHFFFAOYSA-N
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SMILES Notation:
C1=CC(=C(C(=C1)Cl)Cl)NC2=C(C=CC=N2)C(=O)O
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Patent Information
Several patents reference Diclonixin for its potential applications in chemical and pharmaceutical fields. These patents explore its utility in formulations and as a precursor for other compounds .
Potential Applications
Diclonixin has been investigated for its use in:
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Organic synthesis due to its functional groups.
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Potential pharmaceutical applications, although specific therapeutic uses remain under research.
Research Directions
Future research may focus on:
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Evaluating its pharmacological properties.
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Exploring its role as an intermediate in drug development.
Safety and Handling
Diclonixin should be handled with care due to the presence of chlorine atoms, which may contribute to reactivity under certain conditions. Safety data sheets (SDS) should be consulted for detailed handling instructions.
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